Cas no 1352227-36-1 (tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-c]pyridine-1-carboxylate)

• Product Name: tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• CAS No: 1352227-36-1
• MF: C₁₈H₂₅BN₂O₄
• MW: 344.21
• CID: 5291295
• Update Time: 2026-03-10

tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-c]pyridine-1-carboxylate

• Inchi： 1S/C18H25BN2O4/c1-16(2,3)23-15(22)21-9-8-12-13(10-20-11-14(12)21)19-24-17(4,5)18(6,7)25-19/h8-11H,1-7H3
• InChI Key： LIDKXEVWJGERKJ-UHFFFAOYSA-N
• SMILES： C1=NC=C(B2OC(C)(C)C(C)(C)O2)C2C=CN(C(OC(C)(C)C)=O)C1=2

Additional information on tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-c]pyridine-1-carboxylate

tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-c]pyridine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1352227-36-1, known as tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-c]pyridine-1-carboxylate, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of pyrrolopyridine, a heterocyclic structure that has been extensively studied for its unique electronic properties and potential applications in various industries. The molecule's structure incorporates a tert-butyl group attached to a pyrrolo[2,3-c]pyridine ring system, which is further substituted with a tetramethyl-dioxaborolane moiety. This combination of functional groups makes the compound highly versatile and amenable to a wide range of chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including Suzuki-Miyaura coupling reactions and boronate ester formations, to construct the pyrrolopyridine core. The presence of the dioxaborolane group facilitates further functionalization through cross-coupling reactions, making it an ideal building block for constructing complex molecular architectures. Moreover, the tert-butyl substituent plays a crucial role in stabilizing the molecule's structure and enhancing its solubility in organic solvents.

The electronic properties of tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-c]pyridine-1-carboxylate have been extensively studied using computational chemistry techniques. These studies reveal that the molecule exhibits a high degree of conjugation within its heterocyclic framework, leading to strong absorption in the visible region of the electromagnetic spectrum. This property makes it a promising candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In addition to its electronic properties, this compound has shown potential in biological systems. Preliminary studies suggest that it may act as a modulator of certain cellular pathways due to its ability to interact with biomolecules such as proteins and nucleic acids. The dioxaborolane group has been implicated in mediating these interactions through boron-based coordination chemistry. Furthermore, the tert-butyl group contributes to the molecule's lipophilicity, which is critical for its bioavailability and pharmacokinetic profile.

From an industrial perspective, the synthesis and characterization of tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-c]pyridine-1-carboxylate represent significant milestones in the development of advanced materials. Its unique combination of structural features and functional groups positions it as a valuable tool for researchers working in drug discovery and materials science. As research continues to uncover new applications for this compound, it is anticipated that it will play an increasingly important role in both academic and industrial settings.

In conclusion,tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yli) - pyrrolo [c] pyridin - carboxyliat is a multifaceted compound with immense potential across diverse fields. Its intricate structure and versatile functional groups make it an invaluable asset for scientists seeking to push the boundaries of chemical innovation.